Cas no 1361674-72-7 (4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl)

• Product Name: 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl
• CAS No: 1361674-72-7
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4996098
• Update Time: 2025-06-11

4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-9-5-8(1-4-12(9)16)11-3-2-10(15)6-13(11)17/h1-6H,7H2
• InChI Key： IYPSDMAQEPIMJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCl)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl

Professional Introduction to Compound with CAS No. 1361674-72-7 and Product Name: 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl

The compound with the CAS number 1361674-72-7 and the product name 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique biphenyl core structure substituted with chloro and chloromethyl groups, has garnered attention due to its potential applications in various chemical and biological processes. The precise arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of biphenyl derivatives has seen considerable growth, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple chlorine atoms in 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl enhances its reactivity, making it a versatile building block for further chemical modifications. This reactivity is particularly useful in cross-coupling reactions, where it can serve as a precursor for the creation of more intricate molecular architectures.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have been exploring its utility in developing new drugs that target specific biological pathways. For instance, studies have shown that biphenyl derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic applications. The chloromethyl group, in particular, provides a site for further functionalization, allowing chemists to tailor the molecule's properties to meet specific requirements.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl. Molecular modeling techniques have enabled researchers to predict how this compound interacts with other molecules, providing insights into its potential uses. These simulations have helped identify optimal reaction conditions and predicted products, significantly streamlining the synthetic process.

Moreover, the environmental impact of using such compounds has been a focus of recent research. While chlorine-containing compounds are often associated with environmental concerns, studies have shown that when used responsibly, they can be highly effective in synthesizing valuable chemicals. The development of greener synthetic routes for 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl has been a priority, with researchers exploring catalytic methods that minimize waste and reduce energy consumption.

In conclusion, 4'-Chloro-3'-chloromethyl-2,4-dichloro-biphenyl represents a fascinating compound with a wide range of potential applications. Its unique structure and reactivity make it an indispensable tool in synthetic chemistry and pharmaceutical research. As our understanding of its properties continues to grow, so too will its importance in developing new and innovative solutions across multiple scientific disciplines.